Cas no 375843-98-4 (1,2-Heptanediol, 3-methylene-)

• Product Name: 1,2-Heptanediol, 3-methylene-
• CAS No: 375843-98-4
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 1484856
• PubChem ID: 12022117
• Update Time: 2025-04-21

1,2-Heptanediol, 3-methylene- Chemical and Physical Properties

Names and Identifiers

• 1,2-Heptanediol, 3-methylene-
• 3-methylideneheptane-1,2-diol
• SCHEMBL7112645
• 375843-98-4
• DTXSID50475941

• Inchi： 1S/C8H16O2/c1-3-4-5-7(2)8(10)6-9/h8-10H,2-6H2,1H3
• InChI Key： KFAOGKKVHLIVEY-UHFFFAOYSA-N
• SMILES： OC(CO)C(=C)CCCC

Computed Properties

• Exact Mass: 144.11508
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46